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Compound of Interest

Compound Name: Formetanate

Cat. No.: B1673542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of formetanate
and its hydrochloride salt in a range of aqueous and organic media. This document is designed

to be a critical resource for professionals in research, scientific, and drug development fields,

offering detailed quantitative data, experimental methodologies, and visual representations of

relevant chemical pathways.

Quantitative Solubility Data
The solubility of formetanate is a critical parameter influencing its environmental fate,

bioavailability, and formulation development. The following tables summarize the available

quantitative data for both formetanate and its more commonly used hydrochloride salt. It is

important to note that values can vary between sources, reflecting potential differences in

experimental conditions such as temperature and pH.

Formetanate Hydrochloride Solubility
Formetanate is frequently formulated as its hydrochloride salt to enhance its water solubility for

agricultural applications.
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Solvent Solubility
Temperature
(°C)

pH Reference(s)

Water
>500,000 mg/L

(>50% w/v)
Not Specified Not Specified [1]

Water 822,000 mg/L 25 Not Specified [2]

Water
82,200 mg/L

(82.2 g/100 mL)
25 Not Specified [3]

Water High 20 7 [4][5]

Organic Solvents Slightly soluble Not Specified Not Specified [1]

Formetanate (Base) Solubility
The solubility of the formetanate base is significantly lower in water compared to its

hydrochloride salt.

Solvent Solubility Temperature (°C) Reference(s)

Water < 1 g/L Not Specified [1]

Water 100 mg/L Not Specified [1]

Water 6.3 g/L Not Specified [1]

Acetone ~100 g/L Not Specified [1]

Acetone <0.1% Not Specified [1]

Chloroform ~100 g/L Not Specified [1]

Chloroform 0.2% Not Specified [1]

Methanol >200 g/L Not Specified [1]

Methanol ~25% Not Specified [1]

Benzene <0.1% Not Specified [1]

Hexane <0.1% Not Specified [1]
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Experimental Protocols for Formetanate Analysis
Detailed experimental protocols for determining the solubility of pure formetanate are not

extensively described in the reviewed literature. However, numerous methods for the extraction

and quantification of formetanate residues from complex matrices, such as agricultural

products, provide valuable insights into its solubility and partitioning behavior. These methods

are crucial for residue analysis and environmental monitoring.

QuEChERS-Based Extraction for LC-MS/MS Analysis
A widely adopted method for the analysis of formetanate hydrochloride in fruit samples is

based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol, followed

by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.[6][7]

Methodology:

Sample Homogenization: A representative sample of the fruit is homogenized.

Extraction: A subsample is extracted with acetonitrile, a solvent in which formetanate
hydrochloride is stable.[8][9] This step leverages the high solubility of formetanate in this

organic solvent.

Salting Out and Phase Separation: Magnesium sulfate and sodium chloride are added to

induce phase separation between the aqueous and organic layers.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: The acetonitrile extract is cleaned up

using a d-SPE sorbent, typically a combination of primary secondary amine (PSA) to remove

organic acids and graphitized carbon black (GCB) to remove pigments and sterols.

Analysis: The final extract is analyzed by LC-MS/MS for the quantification of formetanate.[6]

[7]

Cation Exchange Liquid Chromatography
A strong cation exchange (SCX) liquid chromatographic method has been developed for the

determination of formetanate hydrochloride residues in fruits.[10]

Methodology:
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Extraction: The fruit sample is homogenized and blended with acidified acetonitrile.

Solid-Phase Extraction (SPE): The filtered extract is loaded onto an SCX SPE column. This

step selectively retains the cationic formetanate while non-cationic interferences are

washed away with acetonitrile.

Elution and Analysis: The SPE column is coupled to an analytical SCX column for

separation, and the analyte is detected by UV at 250 nm. The mobile phase consists of a

buffered solution of ammonium phosphate, water, and acetonitrile.[10]

Chemical Pathways and Logical Relationships
Hydrolytic Degradation of Formetanate
The stability of formetanate is highly dependent on pH. Its degradation primarily occurs

through hydrolysis. The formamidine group is more susceptible to hydrolysis than the

carbamate group, especially under basic conditions.[11]
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Hydrolytic Degradation Pathway of Formetanate
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Caption: Hydrolytic degradation of formetanate.

General Workflow for Formetanate Residue Analysis
The following diagram illustrates a typical workflow for the analysis of formetanate residues in

agricultural samples, from sample preparation to final quantification.
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General Workflow for Formetanate Residue Analysis
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Caption: Formetanate residue analysis workflow.
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This comprehensive guide provides essential solubility data and analytical methodologies for

formetanate, serving as a valuable tool for researchers and professionals in the field. The

provided information is critical for understanding the behavior of this compound and for the

development of effective analytical and formulation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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